![molecular formula C21H18N2O2S2 B231158 (NE)-4-methyl-N-[(6Z)-6-(3-methyl-1,3-benzothiazol-2-ylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide CAS No. 17173-01-2](/img/structure/B231158.png)
(NE)-4-methyl-N-[(6Z)-6-(3-methyl-1,3-benzothiazol-2-ylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide
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Overview
Description
(NE)-4-methyl-N-[(6Z)-6-(3-methyl-1,3-benzothiazol-2-ylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a sulfonamide derivative that has shown promising results in various biological assays.
Mechanism of Action
The mechanism of action of (NE)-4-methyl-N-[(6Z)-6-(3-methyl-1,3-benzothiazol-2-ylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. Additionally, it has been shown to improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (NE)-4-methyl-N-[(6Z)-6-(3-methyl-1,3-benzothiazol-2-ylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide in lab experiments is its potential use in various biological assays. It has shown promising results in anti-inflammatory, anti-cancer, and anti-viral assays. However, one of the main limitations of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.
Future Directions
There are several future directions for the study of (NE)-4-methyl-N-[(6Z)-6-(3-methyl-1,3-benzothiazol-2-ylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide. One direction is to further investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to study its potential use in the treatment of viral infections, such as COVID-19. Additionally, further studies could be conducted to better understand its mechanism of action and to optimize its synthesis method for larger-scale production.
Conclusion:
This compound is a chemical compound that has shown promising results in various biological assays. It has potential use in the treatment of several diseases, including cancer and neurodegenerative diseases. Further studies are needed to fully understand its mechanism of action and to optimize its synthesis method for larger-scale production.
Synthesis Methods
The synthesis of (NE)-4-methyl-N-[(6Z)-6-(3-methyl-1,3-benzothiazol-2-ylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide is a complex process that involves several steps. The first step involves the preparation of 3-methyl-1,3-benzothiazol-2-amine, which is then reacted with 4-methylbenzenesulfonyl chloride to form the intermediate product. This intermediate is then reacted with 6-bromo-1-hexene to form the final product.
Scientific Research Applications
(NE)-4-methyl-N-[(6Z)-6-(3-methyl-1,3-benzothiazol-2-ylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide has been extensively studied for its potential use in scientific research. It has shown promising results in various biological assays, including anti-inflammatory, anti-cancer, and anti-viral activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
17173-01-2 | |
Molecular Formula |
C21H18N2O2S2 |
Molecular Weight |
394.5 g/mol |
IUPAC Name |
(NE)-4-methyl-N-[(6Z)-6-(3-methyl-1,3-benzothiazol-2-ylidene)cyclohexa-2,4-dien-1-ylidene]benzenesulfonamide |
InChI |
InChI=1S/C21H18N2O2S2/c1-15-11-13-16(14-12-15)27(24,25)22-18-8-4-3-7-17(18)21-23(2)19-9-5-6-10-20(19)26-21/h3-14H,1-2H3/b21-17-,22-18+ |
InChI Key |
JGKDHNQVHVOFMG-QGFZOGOGSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)/N=C/2\C=CC=C\C2=C\3/N(C4=CC=CC=C4S3)C |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N=C2C=CC=CC2=C3N(C4=CC=CC=C4S3)C |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N=C2C=CC=CC2=C3N(C4=CC=CC=C4S3)C |
synonyms |
(NZ)-4-methyl-N-[(6Z)-6-(3-methylbenzothiazol-2-ylidene)-1-cyclohexa-2 ,4-dienylidene]benzenesulfonamide |
Origin of Product |
United States |
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